Cas no 2094207-20-0 (2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole)

• Product Name: 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole
• CAS No: 2094207-20-0
• MF: C₉H₅F₃N₄O₂
• MW: 258.156811475754
• MDL: MFCD30749922
• CID: 4637320
• PubChem ID: 126838164
• Update Time: 2025-05-20

2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-nitro-3-(trifluoromethyl)phenyl]-2h-1,2,3-triazole
• 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole

• MDL： MFCD30749922
• Inchi： 1S/C9H5F3N4O2/c10-9(11,12)7-5-6(15-13-3-4-14-15)1-2-8(7)16(17)18/h1-5H
• InChI Key： FNHLKZNKVJCINB-UHFFFAOYSA-N
• SMILES： N1=CC=NN1C1=CC=C([N+]([O-])=O)C(C(F)(F)F)=C1

Additional information on 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole

Recent Advances in the Study of 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole (CAS: 2094207-20-0)

The compound 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole (CAS: 2094207-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole as a versatile scaffold for the development of novel bioactive molecules. The presence of both nitro and trifluoromethyl groups on the phenyl ring, coupled with the 1,2,3-triazole moiety, imparts unique electronic and steric properties that enhance its interaction with biological targets. Computational docking studies have demonstrated its high affinity for enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole derivatives. The team employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to efficiently generate a library of analogs. Subsequent biological screening revealed that several derivatives exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings underscore the compound's potential as a COX-2 selective inhibitor, which could be further developed for the treatment of chronic inflammatory conditions.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was investigated for its antimicrobial properties. The study demonstrated that 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole and its analogs exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. This mode of action differs from traditional antibiotics, reducing the likelihood of cross-resistance.

Beyond its antimicrobial and anti-inflammatory potential, recent research has also explored the compound's utility in cancer therapy. A 2024 study in the European Journal of Medicinal Chemistry investigated its role as a modulator of apoptosis in cancer cells. The results indicated that 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole derivatives could induce apoptosis in colorectal cancer cells by activating the intrinsic mitochondrial pathway. These effects were attributed to the compound's ability to inhibit Bcl-2 family proteins, which are critical regulators of cell survival.

In conclusion, the growing body of research on 2-4-nitro-3-(trifluoromethyl)phenyl-2H-1,2,3-triazole (CAS: 2094207-20-0) highlights its multifaceted potential in drug discovery. Its unique chemical structure, combined with promising biological activities, positions it as a valuable scaffold for the development of novel therapeutics targeting inflammation, infectious diseases, and cancer. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to further validate its therapeutic potential.